Cas no 1251732-64-5 (tert-butyl N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate)

• Product Name: tert-butyl N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate
• CAS No: 1251732-64-5
• MF: C₁₇H₃₀BNO₄
• MW: 323.235405445099
• MDL: MFCD12032216
• CID: 1005957
• PubChem ID: 66570714
• Update Time: 2025-05-25

tert-butyl N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)carbamate
• tert-Butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxa-borolan-2-yl)cyclohex-3-en-1-yl)carbamate
• tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enylcarbamate
• TERT-BUTYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)CYCLOHEX-3-ENYLCAR BAMATE
• tert-butyl N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate
• 4-Boc-amino-cyclohex-1-enyl-boronic acid pinacol ester
• tert-butyl N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate
• DTXSID80735308
• MFCD12032216
• (4-((TERT-BUTOXYCARBONYL)AMINO)CYCLOHEX-1-EN-1-YL)BORONIC ACID PINACOL ESTER
• EN300-317177
• BQDDQHLYCAQNMX-UHFFFAOYSA-N
• SY107670
• 4-(Boc-amino)-1-cyclohexene-1-boronic Acid Pinacol Ester
• Z1741979759
• AKOS015998706
• AM85086
• DB-023675
• 4-(N-BOC-Amino)cyclohex-1-enyl-1-boronic acid pinacol ester
• CS-W006133
• tert-Butyl [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate
• Carbamic acid, N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-cyclohexen-1-yl]-, 1,1-dimethylethyl ester
• DS-17384
• 1251732-64-5
• (4-Boc-amino)cyclohex-1-enyl-boronic acid pinacol ester
• AB65308
• SCHEMBL2565541

• MDL： MFCD12032216
• Inchi： 1S/C17H30BNO4/c1-15(2,3)21-14(20)19-13-10-8-12(9-11-13)18-22-16(4,5)17(6,7)23-18/h8,13H,9-11H2,1-7H3,(H,19,20)
• InChI Key： BQDDQHLYCAQNMX-UHFFFAOYSA-N
• SMILES： O1B(C2=CCC(CC2)NC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 323.22700
• Monoisotopic Mass: 323.2267886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 56.79000
• LogP: 4.01230

tert-butyl N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on tert-butyl N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate

Professional Introduction to Compound with CAS No. 1251732-64-5 and Product Name: *Tert-butyl N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate*

Compound with the CAS number 1251732-64-5 and the product name Tert-butyl N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of a tert-butyl group and a tetramethyl-1,3,2-dioxaborolan moiety makes it a versatile intermediate in cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

The structural motif of the compound features a cyclohex-3-enone backbone, which is a common scaffold in natural products and pharmacologically active molecules. The incorporation of a tetramethyl-substituted boronic ester group enhances its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic methodologies. This reaction allows for the efficient formation of carbon-carbon bonds, enabling the construction of diverse heterocyclic systems. Such transformations are essential in the synthesis of novel therapeutic agents, particularly those targeting complex biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of boronic acid derivatives in drug discovery. The compound’s boronic ester functionality is particularly valuable because it can be readily transformed into other functional groups through various chemical transformations. For instance, it can be converted into alcohols or amines via deprotonation and subsequent nucleophilic addition. These properties make it an indispensable tool for medicinal chemists seeking to develop new small-molecule inhibitors or modulators.

The tert-butyl carbamate group appended to the cyclohexenone ring provides additional stability to the molecule while also serving as a handle for further derivatization. This protective group is often employed to shield reactive sites during synthetic procedures, ensuring that sensitive functional moieties remain intact until the desired transformations are complete. The tert-butyl carbamate can be removed under mild acidic conditions, allowing access to the underlying reactive site for subsequent modifications.

In the context of drug development, this compound has shown promise as a building block for more complex scaffolds. Its cyclohexenone core is reminiscent of several bioactive natural products, including antifungal and anti-inflammatory agents. By leveraging this scaffold, researchers can explore novel analogs with enhanced pharmacological properties. The boronic ester moiety further extends its utility by enabling palladium-catalyzed cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

The compound’s reactivity has been extensively studied in recent years, particularly in terms of its application in transition-metal-catalyzed reactions. For example, investigations have focused on optimizing Suzuki-Miyaura coupling conditions to maximize yield and selectivity when incorporating this boronic ester into larger molecular frameworks. Such studies are crucial for developing robust synthetic protocols that can be scaled up for industrial applications.

Moreover, the compound’s stability under various reaction conditions has made it a preferred choice for multi-step syntheses involving harsh reagents or prolonged reaction times. This stability is attributed to the robust nature of both the tert-butyl carbamate group and the tetramethyl-substituted boronic ester. These features ensure that the compound remains intact throughout complex synthetic sequences, minimizing side reactions and improving overall yields.

The pharmaceutical industry has increasingly recognized the value of such versatile intermediates in streamlining drug discovery processes. By providing a reliable starting point for constructing complex molecular architectures, compounds like this one accelerate the development of novel therapeutics. Their ability to undergo multiple transformations while maintaining structural integrity makes them indispensable tools for synthetic chemists working on next-generation drugs.

Recent studies have also explored the potential applications of this compound in polymer chemistry and materials science. The cyclohexenone core and boronic ester functionality make it an attractive candidate for designing functional materials with tailored properties. For instance, it can be incorporated into polymers via cross-coupling reactions to create materials with enhanced mechanical strength or specific biological activities.

In conclusion, compound with CAS No. 1251732-64-5 and its product name *Tert-butyl N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate* represents a cornerstone in modern synthetic chemistry. Its unique structural features and reactivity make it an invaluable intermediate for pharmaceutical synthesis and material design. As research continues to uncover new applications for this compound, its importance in advancing chemical innovation is undeniable.